Cas no 2034541-14-3 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide
• CAS No: 2034541-14-3
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.445621013641
• CID: 5968077
• PubChem ID: 92065127
• Update Time: 2025-06-28

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide
• N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]thiophene-2-carboxamide
• F6353-5571
• AKOS026687756
• N-(2-(furan-3-yl)-2-thiomorpholinoethyl)thiophene-2-carboxamide
• 2034541-14-3
• N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C15H18N2O2S2/c18-15(13-2-1-8-20-13)16-4-5-17-6-9-21-14(10-17)12-3-7-19-11-12/h1-3,7-8,11,14H,4-6,9-10H2,(H,16,18)
• InChI Key： UZWPKAWTYURXOD-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCSC(C3C=COC=3)C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 322.08097017g/mol
• Monoisotopic Mass: 322.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99Ų

Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide (CAS No: 2034541-14-3)

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide, commonly referred to as CAS No: 2034541-14-3, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology and materials science.

The molecular structure of this compound is characterized by the presence of a thiophene ring, a furan moiety, and a thiomorpholine group. These functional groups contribute to its versatility and reactivity. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical systems. The furan moiety, another aromatic heterocycle with oxygen, adds additional electronic complexity and reactivity to the molecule.

Recent studies have highlighted the potential of this compound in drug design and development. Its unique combination of functional groups allows for interactions with biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. Researchers have explored its ability to modulate enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. The thiophene ring's conjugated system contributes to its ability to conduct electricity efficiently, while the furan and thiomorpholine groups provide additional flexibility and stability to the material.

Recent advancements in synthetic chemistry have enabled more efficient methods for the synthesis of this compound. Traditional methods often involved multi-step reactions with low yields, but modern techniques utilizing catalytic processes have significantly improved both yield and purity. These improvements have made large-scale production more feasible, paving the way for broader applications.

The compound's stability under various conditions has also been a focus of recent research. Studies have demonstrated that it maintains structural integrity under thermal and oxidative stress, making it suitable for use in harsh environments or long-term applications.

In conclusion, N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylthiophene-2-carboxamide (CAS No: 2034541-14-) represents a significant advancement in organic chemistry with diverse potential applications across multiple disciplines. Its unique structure and properties continue to attract researchers seeking innovative solutions in drug development and materials science.